5-{[benzyl(methyl)amino]methyl}-N-[1-(1,3-dimethyl-1H-pyrazol-4-yl)ethyl]-3-isoxazolecarboxamide

• IUPAC Name: 5-[[benzyl(methyl)amino]methyl]-N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H25N5O2/c1-14(18-13-25(4)22-15(18)2)21-20(26)19-10-17(27-23-19)12-24(3)11-16-8-6-5-7-9-16/h5-10,13-14H,11-12H2,1-4H3,(H,21,26)
• InChI Key: HDBIBRHVQBNEBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(C)NC(=O)C2=NOC(=C2)CN(C)CC3=CC=CC=C3)C
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups and structural features. It includes a benzyl group, a methylamino group, a pyrazole ring, and an isoxazole ring. These structural features suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. For example, pyrazoles can participate in reactions such as N-alkylation, N-acylation, and sulfonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the presence of polar functional groups, and its stability could be affected by the presence of the pyrazole and isoxazole rings.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Based on its structure, it could potentially interact with a variety of enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. It could also be interesting to explore its potential applications in areas such as medicinal chemistry.